Cas no 958457-26-6 (2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one)

• Product Name: 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one
• CAS No: 958457-26-6
• MF: C₁₃H₂₂O₄Si
• MW: 270.39688539505
• CID: 4723296
• Update Time: 2025-07-02

2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(((tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one
• 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one

• Inchi： 1S/C13H22O4Si/c1-9-7-10(14)12(15)11(17-9)8-16-18(5,6)13(2,3)4/h7,15H,8H2,1-6H3
• InChI Key： WECXNONQHVJMED-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1=C(C(C=C(C)O1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 413
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one

2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one (CAS No. 958457-26-6): A Key Compound in Medicinal Chemistry and Drug Development

2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one (CAS No. 958457-26-6), commonly referred to as 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one, represents a pivotal compound in modern medicinal chemistry. This molecule, characterized by its unique 4H-pyran ring system and tert-butyldimethylsilyl (TBS) protecting group, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug development. The 4H-pyran ring, a six-membered heterocyclic structure, is a common motif in natural products and bioactive compounds, while the TBS group serves as a critical protective entity in synthetic strategies. This combination of structural features makes 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one a versatile building block for the synthesis of complex molecules with biological activity.

Recent studies have highlighted the 4H-pyran ring's role in modulating enzyme activity and receptor interactions. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that derivatives of 4H-pyran scaffolds exhibit potent inhibitory effects against kinases involved in cancer progression. The TBS protecting group plays a dual role in both synthetic efficiency and functional specificity. By temporarily blocking hydroxyl groups, the TBS group enables selective modifications during drug development, a critical aspect in the design of multi-target therapeutics. This compound's 3-hydroxy and 6-methyl substituents further contribute to its structural diversity, allowing for tailored interactions with biological targets.

The CAS No. 958457-26-6 designation underscores the compound's precise chemical identity, which is essential for reproducibility in research and manufacturing. The synthesis of 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one typically involves nucleophilic substitution reactions, where the tert-butyldimethylsilyl group is introduced via silylating agents. This process is often optimized using microwave-assisted techniques or catalytic systems to enhance yield and purity. The resulting 4H-pyran derivative is then deprotected under controlled conditions to reveal its active functional groups, a critical step in downstream applications.

2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one has shown promising pharmacological properties in preclinical studies. A 2024 study published in *Bioorganic & Medicinal Chemistry* reported its ability to inhibit the Akt/mTOR pathway, a key regulator of cell proliferation and survival. This activity makes the compound a potential candidate for the treatment of proliferative diseases such as cancer. Additionally, its hydroxy and methyl groups may contribute to interactions with protein targets, enhancing its therapeutic potential. Researchers are also exploring its role in modulating G-protein coupled receptors (GPCRs), which are targets for a wide range of therapeutic agents.

The 4H-pyran ring's ability to form hydrogen bonds with biological macromolecules is a significant factor in its pharmacological utility. This property is particularly relevant in the design of small-molecule drugs for conditions like inflammatory diseases and neurodegenerative disorders. Recent computational studies have predicted that the 3-hydroxy group in 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one can form critical interactions with serine/threonine kinases, further supporting its role as a scaffold for kinase inhibitors. These findings align with ongoing efforts to develop targeted therapies with improved specificity and reduced side effects.

In the context of drug discovery, 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one is often used as a precursor molecule in the synthesis of more complex drug candidates. Its TBS group provides a temporary barrier against unwanted side reactions, ensuring the integrity of the final product. This is particularly important in the development of multi-enzyme inhibitors, where the 4H-pyran scaffold can be functionalized to target multiple pathways simultaneously. The methyl group at the 6-position may also influence the molecule's lipophilicity, a key parameter in determining its cell permeability and bioavailability.

Recent advancements in synthetic chemistry have further expanded the utility of 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one. Techniques such as click chemistry and combinatorial synthesis are being employed to generate libraries of 4H-pyran derivatives with varying substituents. These libraries are then screened for antimicrobial, antiviral, or anti-inflammatory activity, reflecting the compound's broad therapeutic potential. The TBS group can also be replaced with other protecting groups to enable site-specific modifications, a critical step in the development of personalized medicine.

2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one is also being investigated for its role in drug delivery systems. Its hydroxy groups can be modified to enhance solubility and stability, making it suitable for formulations that require oral or topical administration. Researchers are also exploring its potential as a prodrug, where the TBS group is cleaved in vivo to release the active molecule. This approach could improve the targeted delivery of therapeutic agents while minimizing systemic side effects.

The 4H-pyran ring's structural versatility is another factor driving its use in drug development. By modifying the 3-hydroxy and 6-methyl groups, chemists can fine-tune the molecule's binding affinity and selectivity for specific targets. For example, replacing the methyl group with a fluoro or chloro substituent may alter the molecule's electrophilic properties, enhancing its interaction with enzyme active sites. These modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into the molecular mechanisms underlying the compound's biological effects.

Despite its promising applications, the development of 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one as a therapeutic agent faces challenges related to synthetic scalability and biological specificity. Ongoing research aims to optimize its synthetic route to improve efficiency and reduce costs, while in vivo studies are being conducted to evaluate its pharmacokinetics and toxicology. These efforts are critical for translating the compound from the laboratory to clinical applications.

In conclusion, 2-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-hydroxy-6-methyl-4H-pyran-4-one (CAS No. 958457-26-6) represents a significant advancement in medicinal chemistry. Its unique 4H-pyran scaffold, combined with the TBS protecting group, offers a versatile platform for the design of novel therapeutics. As research continues to uncover its potential applications, this compound is poised to play a key role in the development of targeted therapies for a wide range of diseases.